Cas no 2137541-03-6 (2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine)

• Product Name: 2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine
• CAS No: 2137541-03-6
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 6142908
• PubChem ID: 165484975
• Update Time: 2025-09-24

2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine
• 2137541-03-6
• EN300-1132397

• Inchi： 1S/C12H25N/c1-11(2)7-5-10(6-8-11)12(3,4)9-13/h10H,5-9,13H2,1-4H3
• InChI Key： IXCNHXVZBFFTQI-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine

Introduction to 2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine (CAS No. 2137541-03-6)

2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine, identified by the chemical identifier CAS No. 2137541-03-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s molecular structure consists of a cyclohexane ring substituted with two methyl groups at the 4-position and an amine functional group attached to a branched alkyl chain, which contributes to its distinct chemical properties and reactivity.

The synthesis and characterization of 2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine involve sophisticated organic chemistry techniques, including catalytic hydrogenation and nucleophilic substitution reactions. These methods are critical in ensuring the high purity and yield of the compound, which are essential for subsequent pharmacological studies. The structural complexity of this molecule makes it a valuable candidate for exploring new chemical pathways and developing innovative drug candidates.

In recent years, there has been growing interest in the development of bioactive molecules that can modulate biological pathways associated with various diseases. 2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine has been studied for its potential role in inhibiting specific enzymatic targets that are implicated in conditions such as inflammation and metabolic disorders. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory activity against certain enzymes, which could translate into therapeutic benefits when further developed.

The pharmacological profile of 2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine is being actively investigated to understand its mechanism of action and potential side effects. Researchers are employing a combination of computational modeling and experimental techniques to elucidate how this molecule interacts with biological targets at the molecular level. This approach is crucial for optimizing its pharmacokinetic properties and enhancing its efficacy as a drug candidate.

One of the key aspects of studying 2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine is its solubility and bioavailability. The presence of bulky alkyl groups in its structure can influence how well it dissolves in biological fluids and how it is metabolized by the body. Understanding these properties is essential for designing effective drug formulations that can deliver the compound to target tissues efficiently.

Recent advancements in drug discovery technologies have enabled researchers to screen large libraries of compounds for potential therapeutic activity more rapidly than ever before. 2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine has been included in several high-throughput screening campaigns aimed at identifying novel bioactive molecules. These efforts have led to promising leads that are being further explored for their potential as lead compounds in drug development.

The synthesis of analogs of 2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine is another area of active research. By modifying specific parts of its molecular structure, scientists aim to enhance its potency, selectivity, and pharmacokinetic properties. These modifications can be guided by computational predictions as well as experimental data from initial studies.

In conclusion, 2-(4,4-dimethylcyclohexyl)-2-methylpropan-1-amine (CAS No. 2137541-03-6) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and applications, this molecule is poised to play a significant role in the development of next-generation therapeutic agents.